Cas no 27931-91-5 (Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester)

Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester structure
27931-91-5 structure
Product Name:Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester
CAS No:27931-91-5
MF:C6H8O5
MW:160.124722480774
CID:266276
PubChem ID:119754
Update Time:2025-04-19

Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester
    • dimethyl 2-(hydroxymethylene)malonate
    • dimethyl 2-(hydroxymethylidene)propanedioate
    • Dimethyl (hydroxymethylene)malonate
    • dimethyl (hydroxymethylidene)propanedioate
    • Dimethyl hydroxymethylene malonate
    • NS00050537
    • JMHZOSZGGDSKNP-UHFFFAOYSA-N
    • FT-0625082
    • SCHEMBL10377692
    • J2B5BDC7BJ
    • EINECS 248-735-8
    • DTXSID00182214
    • Propanedioic acid, 2-(hydroxymethylene)-, 1,3-dimethyl ester
    • 27931-91-5
    • 1,3-Dimethyl 2-(hydroxymethylene)propanedioate
    • hydroxymethylenemalonic acid dimethyl ester
    • Inchi: 1S/C6H8O5/c1-10-5(8)4(3-7)6(9)11-2/h3,7H,1-2H3
    • InChI Key: JMHZOSZGGDSKNP-UHFFFAOYSA-N
    • SMILES: O(C)C(/C(=C/O)/C(=O)OC)=O

Computed Properties

  • Exact Mass: 160.03714
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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